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Compound of Interest

Compound Name: Lucidin3-O-glucoside

Cat. No.: B15286773 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides an in-depth overview of high-purity Lucidin-3-O-glucoside,

including a list of commercial suppliers, its physicochemical properties, and detailed

experimental protocols for its use in research and drug development. The information is

compiled from publicly available data sheets and relevant scientific literature.

Commercial Suppliers
High-purity Lucidin-3-O-glucoside is available from several commercial suppliers catering to the

research and pharmaceutical industries. The purity of the compound is typically determined by

High-Performance Liquid Chromatography (HPLC). Below is a summary of suppliers and their

product specifications.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Storage
Conditions

MedChemEx

press
22255-29-4 C₂₁H₂₀O₁₀ 432.38 Not Specified

Refer to

Certificate of

Analysis

CymitQuimic

a (Targetmol)
22255-29-4 C₂₁H₂₀O₁₀ 432.38 98% -

GlpBio 22255-29-4 C₂₁H₂₀O₁₀ 432.38 Not Specified

-80°C (6

months),

-20°C (1

month)

CD

BioSciences
22255-29-4 C₂₁H₂₀O₁₀ 432.38 Not Specified

Room

Temperature

Chem-Norm 22255-29-4 C₂₁H₂₀O₁₀ 432.38 ≥98% (HPLC)

2-8°C,

Sealed, Dry,

Ventilated

Physicochemical Properties
Lucidin-3-O-glucoside is an anthraquinone, a class of naturally occurring phenolic compounds.

While a comprehensive datasheet with all physical and chemical properties is not readily

available from all suppliers, the following table summarizes known and predicted data.
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Property Value Source

Appearance Solid/Powder [1]

Melting Point 220 - 221 °C (methanol) [2]

Boiling Point (Predicted) 778.9 ± 60.0 °C [2]

Density (Predicted) 1.673 ± 0.06 g/cm³ [2]

Flash Point (Predicted) 289.2 ± 27.8 °C [2]

Solubility
Soluble in DMSO and DMF

(based on related compounds)

Biological Activity and Signaling Pathways
While research specifically on Lucidin-3-O-glucoside is limited, the biological activities of the

closely related and extensively studied compound, Cyanidin-3-O-glucoside (C3G), provide

strong indications of its potential mechanisms of action. C3G is known to possess antioxidant,

anti-inflammatory, and anti-cancer properties. These effects are mediated through the

modulation of several key signaling pathways, including NF-κB, MAPK, and AMPK. It is highly

probable that Lucidin-3-O-glucoside shares similar biological activities and mechanisms. A

study on lucidone, a related anthraquinone, has shown inhibition of the NF-κB/MAP kinase

pathway, further supporting this hypothesis.[3]

NF-κB Signaling Pathway
The NF-κB pathway is a central regulator of inflammation. Pro-inflammatory stimuli, such as

TNF-α, lead to the activation of the IKK complex, which then phosphorylates IκBα, leading to its

degradation. This allows the p65/p50 heterodimer of NF-κB to translocate to the nucleus and

induce the expression of pro-inflammatory genes. C3G has been shown to inhibit this pathway

by preventing the phosphorylation and degradation of IκBα.[4][5]
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Caption: Proposed inhibition of the NF-κB signaling pathway by Lucidin-3-O-glucoside.

MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is another crucial signaling cascade

involved in cellular processes like inflammation, proliferation, and apoptosis. It consists of a

series of protein kinases, including ERK, JNK, and p38 MAPK. C3G has been demonstrated to

suppress the phosphorylation and activation of these kinases in response to inflammatory

stimuli.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for High-
Purity Lucidin-3-O-glucoside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15286773#commercial-suppliers-of-high-purity-
lucidin-3-o-glucoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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